Ethyl 2-phenyl-4-propylaminopyrimidine-5-carboxylate

• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol
• IUPAC Name: ethyl 2-phenyl-4-(propylamino)pyrimidine-5-carboxylate
• InChI: InChI=1S/C16H19N3O2/c1-3-10-17-15-13(16(20)21-4-2)11-18-14(19-15)12-8-6-5-7-9-12/h5-9,11H,3-4,10H2,1-2H3,(H,17,18,19)
• InChI Key: ZNHMNBQAVPCQIS-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=NC(=NC=C1C(=O)OCC)C2=CC=CC=C2

Description

Ethyl 2-phenyl-4-propylaminopyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C16H19N3O2 and its molecular weight is 285.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl 3,4-dihydro-4-oxo-2-phenylpyrimidine-5-carboxylate (9.8 g), triethylamine (10.1 g) and dimethylformamide (20 ml) is added dropwise a solution of p-toluenesulfonyl chloride (8.4 g) in dimethylformamide (20 ml) at room temperature, and the mixture is stirred at the same temperature for 10 minutes. To the reaction mixture is added dropwise a solution of propylamine (2.8 g) in dimethylformamide (20 ml), and the mixture is stirred at room temperature for one hour. To the reaction mixture are added chloroform and water, and the chloroform layer is separated, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to give crude ethyl 2-phenyl-4-propylaminopyrimidine-5-carboxylate (11 g).